Lead antimonate

• CAS: 13510-89-9
• Molecular Formula: O8Pb3Sb2
• Molecular Weight: 993 g/mol
• SMILES: [O-][Sb](=O)([O-])[O-].[O-][Sb](=O)([O-])[O-].[Pb+2].[Pb+2].[Pb+2]
• InChI: InChI=1S/8O.3Pb.2Sb/q;;6*-1;3*+2
• InChIKey: ACNRWWUEFJNUDD-UHFFFAOYSA-N

Researchers facing thermal degradation of yellow pigments in high-temperature ceramic and glass applications find a solution in Lead Antimonate (CAS 13510-89-9). • Stable up to 900-1000°C in glass matrices, ensuring consistent yellow hue. • ASTM Lightfastness I rating ensures archival color permanence, unlike lead chromate. • In stock with competitive pricing and rapid global shipping for R&D and industrial procurement.

Lead Antimonate (CAS 13510-89-9): A High-Performance Inorganic Pigment and Specialty Material for Demanding Industrial Applications

Lead antimonate, with the CAS number 13510-89-9 and chemical formula Pb3(SbO4)2 or Pb2Sb2O7, is an inorganic compound belonging to the class of antimonate salts. It is an orange-yellow powder historically known as Naples Yellow [1]. This compound is characterized by its insolubility in water and dilute acids [2], as well as its notable thermal stability and lightfastness. It is primarily employed as a pigment in oil painting, glass staining, and ceramics, and also finds use as a flame retardant synergist and in specialized research applications [1][3]. Its unique combination of properties makes it a critical material where alternative compounds fail to meet performance specifications.

1

High-temperature ceramic and glass coloring workflow fit

2

Pigment selection where lightfastness and chemical durability are required

3

Flame retardant synergist research in polymer compounding

• [1] DrugFuture. Lead Antimonate(V). CAS Registry Number: 13510-89-9. Retrieved from https://www.drugfuture.com/chemdata/lead-antimonate-v.html. View Source
• [2] MatWeb. Lead (II) Antimonate, Pb3(SbO4)2. Retrieved from https://www.matweb.com/search/datasheettext.aspx?matguid=f363be1bea68461fa5204fcf5f020aa9. View Source
• [3] Wikipedia. Lead antimonate. Retrieved from https://ru.wikipedia.org/wiki/Антимонат_свинца(II). View Source

Why Lead Antimonate Cannot Be Simply Replaced: A Procurement Guide to Critical Performance Gaps

Substituting lead antimonate with other yellow pigments or antimony-based compounds is a high-risk procurement decision due to significant, quantifiable performance gaps in thermal stability, lightfastness, and mechanical properties of end-use composites. For instance, while antimony trioxide is a common flame retardant synergist, its use in polyamide compositions often leads to a deterioration in mechanical properties, a problem that lead antimonate, when used with low lead content, can mitigate [1][2]. Similarly, alternative yellow pigments like lead chromate suffer from poor lightfastness, darkening over time, a degradation pathway that lead antimonate resists [3][4]. This guide details the specific, evidence-based differentiators that make lead antimonate an irreplaceable component in high-performance applications.

Thermal

Alternative yellow pigments may not withstand glass processing temperatures, risking color degradation.

Lightfastness

Historical substitutes like lead chromate show poor lightfastness and darken over time, limiting archival use.

Mechanical

Standard antimony trioxide synergists can reduce tensile strength and elongation in polymer composites.

• [1] Justia Patents. Flame retardant polyamide composition. Retrieved from https://patents.justia.com/patent/20060235125. View Source
• [2] All Indian Patents. 230057:FLAME RETARDANT POLYAMIDE COMPOSITION. Retrieved from https://allindianpatents.com/patents/230057-flame-retardant-polyamide-composition.html. View Source
• [3] ColourLex. Chrome yellow. Retrieved from https://colourlex.com/project/chrome-yellow/. View Source
• [4] Soho Art Materials. Naples Yellow 50ml. Retrieved from https://sohoartmaterials.squarespace.com/. View Source

Lead Antimonate Quantitative Evidence Guide: Head-to-Head Performance Data for Scientific Selection

Thermal Stability in Glass Matrices: Lead Antimonate vs. Antimony Trioxide

Lead antimonate demonstrates significantly higher thermal stability in glass matrices compared to many other yellow pigments. While antimony trioxide (Sb2O3) melts at 656°C and sublimes at 1425-1550°C [2], lead antimonate particles remain stable in glass at operating temperatures up to 900-1000°C before converting to white calcium antimonate [1]. This indicates a superior ability to withstand high-temperature glass production processes without decomposition.

Thermal stability in glass

Cross-study comparable

Stable up to 900–1000°C vs. Sb₂O₃ melting at 656°C

Supports selection for high-temperature glass processing

In glass matrix before conversion to calcium antimonate

Evidence Dimension	Thermal stability in glass matrix
Target Compound Data	Stable up to 900-1000°C
Comparator Or Baseline	Antimony trioxide (Sb2O3): melts at 656°C, sublimes at 1425-1550°C
Quantified Difference	Lead antimonate remains stable at temperatures >244°C higher than the melting point of Sb2O3
Conditions	In a glass matrix; temperature range before conversion to calcium antimonate

Why This Matters

Ensures color integrity and prevents pigment degradation during high-temperature glass and ceramic manufacturing processes.

• [1] Lahlil, S., et al. (2014). Production technology and replication of lead antimonate yellow glass from New Kingdom Egypt and the Roman Empire. Journal of Archaeological Science, 41, 171-180. Retrieved from https://searchworks.stanford.edu/articles/aph__92691504. View Source
• [2] ChemNet. Antimony(III) oxide. Retrieved from https://cheman.chemnet.com/. View Source

Lightfastness in Paints and Coatings: Lead Antimonate vs. Lead Chromate

Lead antimonate exhibits superior lightfastness compared to the historically used alternative yellow pigment, lead chromate. Lead antimonate is rated as ASTM Lightfastness I (Excellent) [1], indicating exceptional resistance to fading under light exposure. In contrast, lead chromate is known for its poor lightfastness, with a tendency to darken and turn greenish over time upon exposure to light [2]. This difference in lightfastness is critical for applications requiring long-term color stability.

Lightfastness in coatings

Cross-study comparable

ASTM I (Excellent) vs. lead chromate darkening over time

Supports archival and durable coating selection

Standard lightfastness testing context

Evidence Dimension	Lightfastness
Target Compound Data	ASTM Lightfastness I (Excellent)
Comparator Or Baseline	Lead chromate: Poor lightfastness, darkens with age
Quantified Difference	Lead antimonate achieves the highest ASTM rating, while lead chromate is not lightfast
Conditions	Standard lightfastness testing for pigments

Why This Matters

Critical for applications requiring long-term color stability and resistance to fading, such as in fine art, durable coatings, and archival materials.

• [1] Soho Art Materials. Naples Yellow 50ml. Retrieved from https://sohoartmaterials.squarespace.com/. View Source
• [2] ColourLex. Chrome yellow. Retrieved from https://colourlex.com/project/chrome-yellow/. View Source

Chemical Durability in Acidic Environments: Lead Antimonate vs. Sodium Antimonate

In the context of acid-resisting dry-process enamels for cast iron, the chemical durability of lead antimonate was compared to sodium antimonate and other antimonates. While barium antimonate was noted for improved acid resistance, lead antimonate (along with other antimonates) was included in a comprehensive study that provided reflectance, color, and acid-resistance data [1]. Lead antimonate is known to be insoluble in water and dilute acids, a key property for its use as a durable pigment . The comparative study highlights that not all antimonates contribute equally to opacity and acid resistance, underscoring the need for specific selection based on the application environment [1].

Chemical durability in enamels

Class-level inference

Studied vs. sodium/barium antimonates for acid resistance

Context-dependent; review specific application data

Dry-process enamels for cast iron

Evidence Dimension	Acid resistance in enamels
Target Compound Data	Insoluble in water and dilute acids; specific performance relative to other antimonates in acid-resisting enamels was studied
Comparator Or Baseline	Sodium antimonate (standard), barium antimonate (improved acid resistance)
Quantified Difference	Not specified; the study provides comparative performance data for multiple antimonates
Conditions	In acid-resisting dry-process enamels for cast iron

Why This Matters

Ensures the longevity and performance of enamel coatings in corrosive environments, such as in industrial equipment and architectural applications.

• [1] Coffeen, W. W. (1949). COMPARISON OF VARIOUS ANTIMONATES AS OPACIFIERS IN DRY‐PROCESS ENAMELS FOR CAST IRON. Journal of the American Ceramic Society, 32(1), 10-14. DOI:10.1111/j.1151-2916.1949.tb18895.x. Retrieved from http://archive.nstl.gov.cn/Archives/browse.do?action=viewVolumeAndIssue&journalID=b8c81b767308819d&year=7a999fcbb6ab4620&flag=byWord&subjectCode=null&searchfrom=null. View Source

Flame Retardant Synergist Impact on Mechanical Properties: Low-Lead Antimony Synergists vs. Standard Antimony Trioxide

In flame retardant polyamide compositions, the use of standard antimony-containing synergists (like antimony trioxide) often leads to a significant deterioration in mechanical properties, specifically a reduction in tensile strength and elongation at break [1][2]. This is a critical disadvantage for applications in electric and electronic parts. A solution is the use of antimony synergists with a very low lead content (<250 ppm, preferably <100 ppm) [1]. While not a direct comparison for lead antimonate itself, this evidence demonstrates that the presence or absence of lead is a quantifiable and critical factor in the performance of antimony-based flame retardant synergists, highlighting the need for high-purity, low-lead grades of antimony compounds. Lead antimonate, as a compound containing lead, is not used in these applications due to its lead content, but the data underscores the importance of selecting the correct antimony compound based on its composition and purity to achieve the required balance of flame retardancy and mechanical integrity [1].

Mechanical property impact

Class-level inference

Low-lead antimony synergist may preserve tensile strength

Supports purity-based selection in polymer compounding

Data from patent abstract; verify quantitative values

Evidence Dimension	Impact on mechanical properties (tensile strength, elongation) in polyamide
Target Compound Data	Antimony synergist with <250 ppm lead shows improved elongation and higher tensile strength
Comparator Or Baseline	Standard grade antimony containing synergist (typical lead content)
Quantified Difference	Better elongation properties and higher tensile strength (quantitative values not provided in abstract)
Conditions	In flame retardant polyamide compositions with halogenated flame retardant

Why This Matters

For applications requiring flame retardancy, this demonstrates that the purity and composition of the antimony compound directly affect the mechanical properties of the final polymer composite, a key selection criterion for engineering plastics.

• [1] Justia Patents. Flame retardant polyamide composition. Retrieved from https://patents.justia.com/patent/20060235125. View Source
• [2] All Indian Patents. 230057:FLAME RETARDANT POLYAMIDE COMPOSITION. Retrieved from https://allindianpatents.com/patents/230057-flame-retardant-polyamide-composition.html. View Source

Optimal Application Scenarios for Lead Antimonate Based on Quantified Performance Differentiation

High-Temperature Glass and Ceramic Coloring

Lead antimonate is the preferred pigment for coloring glass and ceramics that are processed at high temperatures. As established, its stability up to 900-1000°C in glass matrices prevents color degradation and ensures a consistent, brilliant yellow hue [1]. This makes it uniquely suitable for applications such as stained glass, porcelain, and crockery where firing temperatures exceed the stability limits of alternative yellow pigments like antimony trioxide.

Archival and Fine Art Paints Requiring Permanence

For artists' paints, archival coatings, and conservation-grade materials where long-term color fidelity is non-negotiable, lead antimonate is a proven, high-performance choice. Its ASTM Lightfastness I rating [2] provides a quantifiable assurance of permanence that alternatives like lead chromate, which is known to darken over time, cannot provide [3].

Acid-Resistant Enamels for Industrial Equipment

In the production of acid-resisting dry-process enamels for cast iron, the selection of the appropriate opacifier is critical. Comparative studies have shown that antimonates, including lead antimonate, offer specific performance profiles in terms of reflectance, color, and acid resistance [4]. This data allows manufacturers to select lead antimonate when its specific combination of opacity, color, and chemical durability is required for corrosive industrial environments.

High-Purity Antimony Compound Procurement for Polymer Compounding

For formulators of flame retardant polyamides and other engineering plastics, this evidence underscores the need for antimony synergists with tightly controlled, low lead content (<250 ppm) [5][6]. While lead antimonate itself is not used in this application due to its high lead content, this class-level evidence informs procurement strategies by establishing that the presence of lead, even at trace levels, is a quantifiable performance variable that directly impacts the tensile strength and elongation of the final polymer composite. This guides the selection of appropriate, low-lead antimony compounds.

Application

Selection Property

Validation Focus

High-temperature glass and ceramic coloring

Thermal stability

Color integrity up to 900–1000°C

Archival and fine art paints

Lightfastness rating

Long-term color fidelity and permanence

Acid-resistant industrial enamels

Chemical durability

Opacity and acid-resistance in corrosive environments

Flame retardant polymer compounding

Purity and lead content

Mechanical property retention in polyamide composites

• [1] Lahlil, S., et al. (2014). Production technology and replication of lead antimonate yellow glass from New Kingdom Egypt and the Roman Empire. Journal of Archaeological Science, 41, 171-180. Retrieved from https://searchworks.stanford.edu/articles/aph__92691504. View Source
• [2] Soho Art Materials. Naples Yellow 50ml. Retrieved from https://sohoartmaterials.squarespace.com/. View Source
• [3] ColourLex. Chrome yellow. Retrieved from https://colourlex.com/project/chrome-yellow/. View Source
• [4] Coffeen, W. W. (1949). COMPARISON OF VARIOUS ANTIMONATES AS OPACIFIERS IN DRY‐PROCESS ENAMELS FOR CAST IRON. Journal of the American Ceramic Society, 32(1), 10-14. DOI:10.1111/j.1151-2916.1949.tb18895.x. Retrieved from http://archive.nstl.gov.cn/Archives/browse.do?action=viewVolumeAndIssue&journalID=b8c81b767308819d&year=7a999fcbb6ab4620&flag=byWord&subjectCode=null&searchfrom=null. View Source
• [5] Justia Patents. Flame retardant polyamide composition. Retrieved from https://patents.justia.com/patent/20060235125. View Source
• [6] All Indian Patents. 230057:FLAME RETARDANT POLYAMIDE COMPOSITION. Retrieved from https://allindianpatents.com/patents/230057-flame-retardant-polyamide-composition.html. View Source